Cas no 81684-47-1 (octahydro-3-methyl-1H-Pyrido[1,2-c][1,3]oxazepine)

• Product name: octahydro-3-methyl-1H-Pyrido[1,2-c][1,3]oxazepine
• CAS No: 81684-47-1
• MF: C₁₀H₁₉NO
• MW: 169.26396
• CID: 986985
• PubChem ID: 335680

octahydro-3-methyl-1H-Pyrido[1,2-c][1,3]oxazepine Chemical and Physical Properties

Names and Identifiers

• octahydro-3-methyl-1H-Pyrido[1,2-c][1,3]oxazepine
• 3-methyl-3,4,5,5a,6,7,8,9-octahydro-1H-pyrido[1,2-c][1,3]oxazepine
• 81684-47-1
• DTXSID20319505
• NSC-346484
• NSC346484

• Inchi： InChI=1S/C10H19NO/c1-9-5-6-10-4-2-3-7-11(10)8-12-9/h9-10H,2-8H2,1H3
• InChI Key： FHLHRYKRNPYPDK-UHFFFAOYSA-N
• SMILES： CC1CCC2CCCCN2CO1

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12.5Ų